Cas no 101153-52-0 (4-oxo-4-(4-quinolin-2-ylpiperazin-1-yl)butan-1-amine (2E)-but-2-enedioate)

• Product Name: 4-oxo-4-(4-quinolin-2-ylpiperazin-1-yl)butan-1-amine (2E)-but-2-enedioate
• CAS No: 101153-52-0
• MF: C₂₁H₂₆N₄O₅
• MW: 414.454945087433
• CID: 1128318
• PubChem ID: 6447823
• Update Time: 2025-04-20

4-oxo-4-(4-quinolin-2-ylpiperazin-1-yl)butan-1-amine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-(4-quinolin-2-ylpiperazin-1-yl)butan-1-amine (2E)-but-2-enedioate
• 4-amino-1-(4-quinolin-2-ylpiperazin-1-yl)butan-1-one,(E)-but-2-enedioic acid
• 101153-52-0
• Piperazine, 1-(4-aminobutyryl)-4-(2-quinolyl)-, maleate
• Piperazine, 1-(4-amino-1-oxobutyl)-4-(2-quinolinyl)-, (Z)-2-butenedioate
• 1-(4-Aminobutyryl)-4-(2-quinolyl)piperazine maleate

• Inchi： 1S/C17H22N4O.C4H4O4/c18-9-3-6-17(22)21-12-10-20(11-13-21)16-8-7-14-4-1-2-5-15(14)19-16;5-3(6)1-2-4(7)8/h1-2,4-5,7-8H,3,6,9-13,18H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： JLZRLIMLKBNHHQ-WLHGVMLRSA-N
• SMILES： O=C(CCCN)N1CCN(C2C=CC3C=CC=CC=3N=2)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 414.19048
• Monoisotopic Mass: 414.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 137.06